3,3-Difluoro-3-(4-fluorophenyl)propan-1-ol

• Molecular Formula: C9H9F3O
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 3,3-difluoro-3-(4-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H9F3O/c10-8-3-1-7(2-4-8)9(11,12)5-6-13/h1-4,13H,5-6H2
• InChI Key: SUGUDCIGZICYEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCO)(F)F)F

Description

3,3-Difluoro-3-(4-fluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of acetic acid [3,3-difluoro-3-(4-fluorophenyl)-propyl]ester (5.50 g, 23.7 mmol) in ethanol (70 ml) is added 35% aqueous sodium hydroxide (20 ml) at 0° C. and the reaction mixture is stirred at RT for 1 h. After completion of reaction, the solvent is evaporated and the residue is diluted with water (150 ml) and acidified with aqueous hydrochloric acid before extraction with EtOAc (3×100 ml). The combined organic layers are washed with water (150 ml), brine (150 ml), dried over anhydrous sodium sulfate and evaporated in vacuo to get the crude product, which is purified by column chromatography (silica gel, 10% EtOAc/hexane) to yield 3,3-difluoro-3-(4-fluorophenyl)-propan-1-ol (4.30 g, 22.6 mmol, 95%).

Synthesis routes and methods II

Procedure details

A 35% aq. NaOH sol. (6 ml) was added to a solution of 1.9 g (8.2 mmol) of 3,3-difluoro-3-(4-fluorophenyl)propyl acetate in EtOH (25 ml), and the mixture was stirred for 2 h at RT. Concentration in vacuo was then carried out and the residue was taken up in water (80 ml). The solution was extracted with EA (3×80 ml) and the combined organic phases were washed with water and brine, dried over Na2SO4, filtered and concentrated in vacuo. CC (hexane/EA 9:1) of the residue yielded 1.1 g (5.8 mmol, 71%) of 3,3-difluoro-3-(4-fluorophenyl)propan-1-ol.